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Compound of Interest

Compound Name: Arochlor 1254

Cat. No.: B165813

The following tables summarize the key physical and chemical properties of Aroclor 1254. As a
mixture of different PCB congeners, some properties are presented as ranges or averages.

Table 1: General and Physical Properties of Aroclor 1254

Property Value Source(s)
CAS Number 11097-69-1 [2][6]
Molecular Formula C12HsCls (average) [7]
Average Molecular Weight 326.43 - 328 g/mol [718]

) Light yellow, viscous liquid;
Physical State ) ) [81[9][10]
becomes a sticky resin at 10°C

Boiling Point 365-390 °C [8]

Density 1.54 g/cm3 at 25°C [8]
7.71 x 107> mm Hg at 25°C

Vapor Pressure [819]
(0.01 Pa)

Flash Point >100 °C (>210 °F) [11]

Table 2: Solubility and Partitioning Behavior of Aroclor 1254
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Property Value Source(s)

Water Solubility 0.012 - 0.043 mg/L at 20-24°C [8]

) . Very soluble in nonpolar
Organic Solvent Solubility ) o [8][12]
organic solvents and lipids

Log K_ow_ (Octanol-Water
N o 6.30-6.5 [8]19]
Partition Coefficient)

2.83 x 104 atm-m3/mol at
Henry's Law Constant S5oC [8]

Experimental Protocols

The determination of Aroclor 1254 in environmental samples requires sensitive and specific
analytical methods due to its complex nature and low concentrations. Gas chromatography
(GC) is the most common technique, often coupled with an electron capture detector (ECD) or
mass spectrometry (MS).[13][14]

Determination of Aroclor 1254 in Water

A robust method for analyzing Aroclor 1254 in water samples involves solid-phase extraction
(SPE) followed by gas chromatography.[15]

Methodology:

Sample Preparation: A 1000 mL water sample is acidified to a pH of 1.0 using sulfuric acid
(1:1, viv).

o Solid-Phase Extraction (SPE): The acidified sample is passed through a polystyrene—
divinylbenzene (PS-DVB) SPE cartridge. The PS—DVB sorbent is effective for trapping the
PCB congeners present in Aroclor 1254.

o Elution: The trapped analytes are eluted from the cartridge using 6.0 mL of an n-
hexane/ethyl acetate (1:1, v:v) mixture.

e Analysis: The eluate is then concentrated and analyzed by gas chromatography with a
parallel column and dual electron capture detector (GC-ECD).
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» Quantification: Sample quantification is performed by comparing the resulting chromatogram
patterns and peak areas to those of certified Aroclor 1254 standards.[14][15] This method
has a reported detection limit of 0.053 pg/L.[15]

Determination of Aroclor 1254 in Soil

For soil matrices, a QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction
method provides an efficient and reliable approach for sample preparation prior to GC-MS
analysis.[13]

Methodology:

o Extraction: A representative soil sample is homogenized. PCBs are extracted from the soil
using an acetonitrile/water solvent system with vigorous shaking.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The resulting extract is cleaned up
using a d-SPE sorbent, with diatomaceous earth being particularly effective. This step
removes interfering matrix components.

o Centrifugation: The sample is centrifuged to separate the cleaned extract from the sorbent
and residual soil particles.

¢ Analysis: The supernatant is collected and analyzed by gas chromatography-mass
spectrometry (GC-MS).

» Quantification: A multi-point calibration curve is generated using standard solutions of Aroclor
1254. The concentration in the sample is determined against this curve. This method has
achieved recovery values between 95.3% and 103.2% with a limit of detection of 1.9 pg/kg.
[13]

Mandatory Visualization

The following diagrams illustrate key logical relationships and experimental workflows related to
Aroclor 1254.
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Caption: Environmental fate and transport pathways of Aroclor 1254.
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Caption: Workflow for the analysis of Aroclor 1254 in water samples.
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Caption: Workflow for the analysis of Aroclor 1254 in soil samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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